Cas no 90314-92-4 (Phenol, 4-[(2,2,2-trifluoroethyl)thio]-)
90314-92-4 structure
Product Name:Phenol, 4-[(2,2,2-trifluoroethyl)thio]-
CAS No:90314-92-4
MF:C8H7F3OS
MW:208.200791597366
CID:789466
PubChem ID:13272076
Update Time:2025-04-19
Phenol, 4-[(2,2,2-trifluoroethyl)thio]- Chemical and Physical Properties
Names and Identifiers
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- Phenol, 4-[(2,2,2-trifluoroethyl)thio]-
- 4-(2,2,2-trifluoroethylsulfanyl)phenol
- SCHEMBL8669085
- 4-[(2,2,2-Trifluoroethyl)sulfanyl]phenol
- DTXSID70533678
- 4-((2,2,2-trifluoroethyl)thio)phenol
- 90314-92-4
- 4-(2,2,2-trifluoroethylthio)phenol
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- Inchi: 1S/C8H7F3OS/c9-8(10,11)5-13-7-3-1-6(12)2-4-7/h1-4,12H,5H2
- InChI Key: OXKJQDMEDQQVLD-UHFFFAOYSA-N
- SMILES: S(CC(F)(F)F)C1C=CC(=CC=1)O
Computed Properties
- Exact Mass: 208.01697050g/mol
- Monoisotopic Mass: 208.01697050g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 152
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 45.5Ų
Phenol, 4-[(2,2,2-trifluoroethyl)thio]- Related Literature
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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